Cas no 887219-88-7 (5-(2-chlorophenyl)(piperidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(2-chlorophenyl)(piperidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 887219-88-7
• MF: C₂₀H₁₉ClN₄O₂S
• MW: 414.908461809158
• CID: 5995039
• PubChem ID: 16810234
• Update Time: 2025-10-17

5-(2-chlorophenyl)(piperidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(2-chlorophenyl)(piperidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 5-[(2-chlorophenyl)-piperidin-1-ylmethyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-((2-chlorophenyl)(piperidin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-[(2-chlorophenyl)(piperidin-1-yl)methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• AKOS005008999
• 887219-88-7
• F2575-0029

• Inchi： 1S/C20H19ClN4O2S/c21-14-8-3-2-7-13(14)16(24-10-4-1-5-11-24)17-19(26)25-20(28-17)22-18(23-25)15-9-6-12-27-15/h2-3,6-9,12,16,26H,1,4-5,10-11H2
• InChI Key： IETRHWAFRQTCNZ-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CO2)N=C2SC(C(C3=CC=CC=C3Cl)N3CCCCC3)=C(O)N12

Computed Properties

• Exact Mass: 414.0917247g/mol
• Monoisotopic Mass: 414.0917247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95Ų

Additional information on 5-(2-chlorophenyl)(piperidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol

Comprehensive Analysis of 5-(2-chlorophenyl)(piperidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 887219-88-7): Properties, Applications, and Research Insights

The compound 5-(2-chlorophenyl)(piperidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 887219-88-7) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique combination of triazolo-thiazole and furan moieties, along with a piperidine substituent, makes it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential due to its versatile pharmacological properties and synthetic adaptability.

One of the most searched questions about this compound revolves around its synthetic pathways and mechanism of action. The presence of the 2-chlorophenyl group and the furan-2-yl ring in its structure suggests potential interactions with biological targets, such as enzymes or receptors. Recent studies highlight its relevance in modulating central nervous system (CNS) activity, aligning with the growing interest in neurotherapeutics and psychoactive compounds. This aligns with trending topics in AI-driven drug design, where computational models are used to predict the bioactivity of such molecules.

From a chemical perspective, the triazolo-thiazole core of CAS No. 887219-88-7 is notable for its stability and ability to form hydrogen bonds, which is critical for drug-likeness and binding affinity. The piperidin-1-yl moiety further enhances its lipophilicity, potentially improving blood-brain barrier penetration—a hot topic in neurological drug development. These attributes make it a subject of interest in medicinal chemistry forums and high-throughput screening initiatives.

Another trending discussion involves the green synthesis of such compounds. With sustainability being a global priority, researchers are investigating eco-friendly methods to produce 5-(2-chlorophenyl)(piperidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol using catalysis or microwave-assisted reactions. This aligns with the broader demand for sustainable chemistry solutions, a frequently searched topic in academic and industrial circles.

In summary, CAS No. 887219-88-7 represents a multifaceted compound with significant potential in pharmaceutical research and material science. Its structural complexity and functional diversity make it a valuable subject for ongoing studies, particularly in the context of CNS therapeutics and green chemistry. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in cutting-edge research.